Cas no 115487-49-5 (Dimethylsilyloxy-[dimethylsilyloxy(methyl)silyl]oxy-methyl-phenylsilane)

Dimethylsilyloxy-[dimethylsilyloxy(methyl)silyl]oxy-methyl-phenylsilane is a specialized organosilicon compound featuring a unique silyl ether and phenyl-functionalized structure. Its hybrid architecture, combining dimethylsilyloxy and phenylsilane moieties, offers tailored reactivity for crosslinking, surface modification, or polymer functionalization in advanced material synthesis. The compound's multifunctional design enhances compatibility with organic and inorganic matrices, making it suitable for applications in silicone resins, adhesives, or coatings requiring controlled hydrophobicity or thermal stability. Its precise molecular structure allows for selective reactivity, enabling fine-tuned modifications in siloxane-based systems. The product is typically handled under inert conditions due to its moisture-sensitive nature, ensuring optimal performance in controlled synthetic or industrial processes.

Dimethylsilyloxy-[dimethylsilyloxy(methyl)silyl]oxy-methyl-phenylsilane structure

115487-49-5 structure

Product Name:Dimethylsilyloxy-[dimethylsilyloxy(methyl)silyl]oxy-methyl-phenylsilane

CAS No:115487-49-5

MF:C₁₂H₂₆O₃Si₄

MW:330.675047397614

MDL:MFCD00804506

CID:197289

PubChem ID:57980931

Update Time:2025-10-29

Dimethylsilyloxy-[dimethylsilyloxy(methyl)silyl]oxy-methyl-phenylsilane Chemical and Physical Properties

Names and Identifiers

- Siloxanes andSilicones, Me hydrogen, Me Ph, (dimethylsilyl)oxy-terminated
- Polysiloxanes Me hydrogen, Me Ph (dimethylsilyl)oxy-terminated
- METHYLHYDROSILOXANE, PHENYLMETHYLSILOXANE COPOLYMER, HYDRIDE TERMINATED
- Methylhydrosiloxane - phenylmethylsiloxane copolymer, hydride terminated, viscosity 75-110 cSt.
- Dimethylsilyloxy-[dimethylsilyloxy(methyl)silyl]oxy-methyl-phenylsilane
- siloxanesandsilicones,mehydrogen,meph,(dimethylsilyl)oxy-terminated
- (45-50% Methylhydrosiloxane) - phenylmethylsiloxane copolymer, hydride terminated
- (45-50% METHYLHYDROSILOXANE) - PHENYLMETHYLSILOXANE COPOLYMER, HYDRIDE TERMINATED, 75-110cs
- (45-50% METHYLHYDROSILOXANE) - PHENYLMETHYLSILOXANE COPOLYMER, HYDRIDE TERMINATED, 75-110 cSt
- (45-50% METHYLHYDROSILOXANE) - PHENYLMETHYLSILOXANE COPOLYMER, HYDRIDE TERMINATED: VISCOSITY 75-110 CST.
- MFCD00804506
- 2,4,6,8-tetramethyl-4-phenyl-3,5,7-trioxa-2,4,6,8-tetrasilanonane
- KQCJBMVNEKKXHZ-UHFFFAOYSA-N
- 115487-49-5
- MDL： MFCD00804506
- Inchi： 1S/C12H26O3Si4/c1-16(2)13-18(5)15-19(6,14-17(3)4)12-10-8-7-9-11-12/h7-11,16-18H,1-6H3
- InChI Key： KQCJBMVNEKKXHZ-UHFFFAOYSA-N
- SMILES： [Si](C)(C1C=CC=CC=1)(O[SiH](C)C)O[SiH](C)O[SiH](C)C

Computed Properties

Exact Mass: 330.09590082g/mol
Monoisotopic Mass: 330.09590082g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 7
Complexity: 259
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 27.7

Experimental Properties

Density: 1,08 g/cm3
Melting Point: <-60°C
Boiling Point: >205°C
Flash Point: >110°C
Refractive Index: 1.5

Dimethylsilyloxy-[dimethylsilyloxy(methyl)silyl]oxy-methyl-phenylsilane Security Information

TSCA：Yes

Dimethylsilyloxy-[dimethylsilyloxy(methyl)silyl]oxy-methyl-phenylsilane Pricemore >>

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